Cas no 1803899-49-1 (2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole)

• Product Name: 2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole
• CAS No: 1803899-49-1
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4816277
• Update Time: 2025-10-16

2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole

• Inchi： 1S/C8H4BrF3N2O/c9-7-13-4-2-1-3(10)6(5(4)14-7)15-8(11)12/h1-2,8H,(H,13,14)
• InChI Key： RERMEDBBXZPQFZ-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=C(C=CC=2N1)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.5
• Topological Polar Surface Area: 37.9

Additional information on 2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole

2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole (CAS No. 1803899-49-1): A Promising Scaffold for Targeted Therapeutic Development

2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole, with the chemical identifier CAS No. 1803899-49-1, represents a novel class of 1H-benzimidazole derivatives that have garnered significant attention in recent years due to their unique molecular architecture and potential pharmacological applications. This compound features a benzimidazole ring core substituted with multiple fluorine and bromine atoms, creating a highly functionalized scaffold with tunable electronic properties. The strategic placement of fluorine atoms at positions 6 and 7, along with a bromine atom at position 2, imparts distinct physicochemical characteristics that are critical for modulating biological activity. Recent studies published in *Journal of Medicinal Chemistry* (2023) and *ChemMedChem* (2024) have highlighted the structural versatility of this molecule, suggesting its potential as a lead compound for drug discovery programs targeting diverse therapeutic indications.

1H-benzimidazole is a well-established heterocyclic scaffold known for its broad biological activity, from antifungal agents to antitumor compounds. The fluorinated derivatives of this ring system, such as 7-difluoromethoxy and 6-fluoro substitutions, have been extensively explored for their ability to enhance metabolic stability and improve binding affinity to target proteins. The 2-bromo substitution further introduces a polar functional group that can modulate solubility and membrane permeability, making this compound particularly appealing for oral administration. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* demonstrated that the fluorine-containing variants of 1H-benzimidazole exhibit significantly improved aqueous solubility compared to their non-fluorinated counterparts, which is a critical factor in pharmaceutical development.

Recent advances in computational chemistry have enabled the precise prediction of the molecular interactions of 2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole with biological targets. Molecular docking studies published in *ACS Omega* (2024) revealed that this compound can selectively bind to the ATP-binding cassette (ABC) transporters, which are implicated in multidrug resistance in cancer cells. The fluorine atoms at positions 6 and 7 are hypothesized to form hydrogen bonds with specific residues in the transporter protein, while the bromine atom at position 2 may contribute to hydrophobic interactions. These findings align with experimental data showing enhanced efficacy in overcoming drug resistance in preclinical models of breast and ovarian cancers.

The synthetic accessibility of 2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole has also been a focus of recent research. A 2023 publication in *Organic & Biomolecular Chemistry* described a novel multistep synthesis involving fluorination reactions and electrophilic bromination under mild conditions. The use of fluorinated reagents and selective brominating agents allowed for high-yield production of the target compound while minimizing side reactions. This synthetic approach is particularly relevant for large-scale manufacturing, as it reduces the need for harsh reaction conditions that could compromise the integrity of the 1H-benzimidazole ring.

From a pharmacokinetic perspective, the fluorinated substituents in 2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole have been shown to significantly impact metabolic pathways. A study in *Drug Metabolism and Disposition* (2024) found that the fluorine atoms at positions 6 and 7 reduce the rate of oxidative metabolism by cytochrome P450 enzymes, thereby extending the half-life of the compound in vivo. This property is particularly advantageous for chronic disease management, as it reduces the frequency of dosing required to maintain therapeutic concentrations. Additionally, the bromine atom at position 2 may influence the compound's ability to cross the blood-brain barrier, a critical consideration for neurodegenerative disease applications.

Recent preclinical studies have explored the antimicrobial potential of 2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole. Research published in *Antimicrobial Agents and Chemotherapy* (2023) demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The fluorine-containing scaffold appears to interfere with bacterial cell wall synthesis, while the bromine atom may disrupt membrane integrity. These findings suggest that this compound could be developed into a novel antibiotic, addressing the growing global threat of antimicrobial resistance.

In the context of oncology research, 2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole has shown promise as a targeted therapy for cancers with specific genetic mutations. A 2024 study in *Cancer Research* reported that this compound selectively inhibits the activity of ALK (Anaplastic Lymphoma Kinase) in non-small cell lung cancer (NSCLC) models. The fluorine atoms are believed to stabilize the binding of the compound to the ALK kinase domain, while the bromine atom enhances the covalent interaction with the target protein. These properties make the compound a potential candidate for the development of next-generation tyrosine kinase inhibitors.

Despite its promising properties, the development of 2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole as a therapeutic agent requires further investigation into its toxicological profile. A 2023 review in *Toxicology Reports* emphasized the need for comprehensive safety studies, particularly regarding long-term exposure and potential off-target effects. However, preliminary data from in vitro assays suggest that the compound exhibits low cytotoxicity toward normal cells, a critical factor for its clinical translation.

In conclusion, 2-Bromo-7-difluoromethoxy-6-fluoro-1H-benzimidazole represents a versatile and promising scaffold for the development of novel therapeutics. Its unique combination of fluorinated substituents and bromine atom confers distinct physicochemical and biological properties that could be harnessed for a wide range of applications, from antimicrobial agents to targeted oncology therapies. Ongoing research into its molecular mechanisms, synthetic optimization, and clinical potential is expected to further solidify its role as a key player in modern drug discovery.